Cas no 22373-75-7 (2-Cyclopenten-1-one,4-hydroxy-3-methyl-2-(2-propen-1-yl)-, (4S)-)

• Product Name: 2-Cyclopenten-1-one,4-hydroxy-3-methyl-2-(2-propen-1-yl)-, (4S)-
• CAS No: 22373-75-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 279296
• PubChem ID: 12225760
• Update Time: 2024-02-29

2-Cyclopenten-1-one,4-hydroxy-3-methyl-2-(2-propen-1-yl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,4-hydroxy-3-methyl-2-(2-propen-1-yl)-, (4S)-
• 2-allyl-3-methyl-4-hydroxy-2-cyclopenten-1-one
• (+)-Allethrolone
• (S)-4-Hydroxy-3-methyl-2-(2-propenyl)-2-cyclopenten-1-one
• (S)-Allethrolone
• 2-Cyclopenten-1-one, 4-hydroxy-3-methyl-2-(2-propenyl)-, (S)-
• 2-Cyclopenten-1-one, 4-hydroxy-3-methyl-2-(2-propenyl)-,(4S)- (9CI)
• 2-Cyclopenten-1-one,2-allyl-4-hydroxy-3-methyl- (8CI)
• d-Allethrolone
• S-(+)-Allethrolone

• Inchi： InChI=1S/C9H12O2/c1-3-4-7-6(2)8(10)5-9(7)11/h3,8,10H,1,4-5H2,2H3
• InChI Key： KZYVOZABVXLALY-UHFFFAOYSA-N
• SMILES： C=CCC1C(=O)CC(O)C=1C

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols